3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid

• IUPAC Name: 3-[(1,5-dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid
• InChI: InChI=1S/C11H15N3O3S/c1-7-8(5-12-14(7)2)9(15)13-11(10(16)17)3-4-18-6-11/h5H,3-4,6H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: RKCLSUUEQQFNSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(=O)NC2(CCSC2)C(=O)O
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a sulfur-containing amino acid derivative that is commonly used as a feed additive in the animal industry. However, recent studies have shown that DMPT has a wide range of potential applications in scientific research, including its use as a growth promoter, anti-inflammatory agent, and antioxidant.

Mechanism of Action

The mechanism of action of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid is not fully understood, but it is believed to work by stimulating the secretion of growth hormone in animals. 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has also been shown to increase the expression of genes involved in energy metabolism and protein synthesis. Additionally, 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid may exert its anti-inflammatory and antioxidant effects by modulating the expression of various cytokines and antioxidant enzymes.
Biochemical and Physiological Effects:
3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has been shown to have various biochemical and physiological effects in animals. Studies have shown that 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid can increase the activity of digestive enzymes, improve nutrient absorption, and enhance immune function. 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has also been shown to increase the levels of various amino acids and proteins in animal tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid in lab experiments is its ability to improve the growth rate and feed efficiency of animals, which can reduce the time and cost required for experiments. 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid also has potential anti-inflammatory and antioxidant properties, which could make it a useful therapeutic agent for various diseases. However, one limitation of using 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid in lab experiments is that its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid. One area of research could focus on elucidating the mechanism of action of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid, which could provide insight into its potential therapeutic applications. Another area of research could focus on developing novel formulations of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid that could improve its bioavailability and efficacy. Additionally, more research is needed to determine the safety and efficacy of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid in different animal species and under different experimental conditions.

Synthesis Methods

3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid can be synthesized using various methods, including the reaction between 1,5-dimethylpyrazole-4-carboxylic acid and thioacetic acid, or the reaction between 1,5-dimethylpyrazole-4-carboxylic acid and thioacetic acid hydrazide. The synthesis of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid is a relatively simple process, and the compound can be obtained in high yields.

Scientific Research Applications

3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has been extensively studied for its potential applications in scientific research. One of the most significant applications of 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid is its use as a growth promoter in the animal industry. 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has been shown to increase the growth rate and feed efficiency of various animal species, including pigs, chickens, and fish. 3-[(1,5-Dimethylpyrazole-4-carbonyl)amino]thiolane-3-carboxylic acid has also been studied for its potential anti-inflammatory and antioxidant properties, which could make it a useful therapeutic agent for various diseases.